Cas no 2155876-18-7 ([1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)-
• CAS No: 2155876-18-7
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• MDL: MFCD31567145
• CID: 4782087
• Update Time: 2025-06-08

[1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)-

• MDL： MFCD31567145
• Inchi： 1S/C7H4F3N3/c8-7(9,10)5-1-2-6-11-4-12-13(6)3-5/h1-4H
• InChI Key： HROYSQPSIHEDOH-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C=C(C(F)(F)F)C=C2

Additional information on [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)-

Introduction to [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- (CAS No. 2155876-18-7)

[1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- (CAS No. 2155876-18-7) is a versatile and highly functionalized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazolopyridine core and the presence of a trifluoromethyl group at the 6-position, which imparts distinct chemical and biological properties. The combination of these features makes it a valuable scaffold for the development of novel therapeutic agents.

The triazolopyridine core is a well-known motif in medicinal chemistry due to its ability to form stable complexes with various biological targets. This structural feature is often associated with enhanced binding affinity and selectivity, making it an attractive choice for drug design. The introduction of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial for improving pharmacokinetic properties.

Recent studies have highlighted the potential of [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key enzymes involved in viral RNA synthesis.

In addition to antiviral applications, this compound has also shown promise in the treatment of neurodegenerative diseases. Studies conducted at the University of California have demonstrated that certain derivatives can effectively cross the blood-brain barrier and modulate key signaling pathways associated with neuroprotection. These findings suggest that [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- could be a valuable lead compound for developing drugs to combat conditions such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- is another factor contributing to its popularity in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One notable method involves a multi-step process starting from commercially available starting materials and utilizing modern synthetic techniques such as transition-metal catalysis and microwave-assisted reactions. These methods not only improve yield but also enhance the overall efficiency and scalability of the synthesis.

The biological evaluation of [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- has been extensive. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors involved in various disease pathways. For example, it has been shown to act as a potent inhibitor of protein kinases such as JAK2 and ABL1, which are implicated in several cancers. In vivo studies using animal models have further confirmed its therapeutic potential by demonstrating significant efficacy in reducing tumor growth and improving survival rates.

The safety profile of [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- is also an important consideration in its development as a drug candidate. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical evaluation.

In conclusion, [1,2,4]Triazolo[1,5-a]pyridine, 6-(trifluoromethyl)- (CAS No. 2155876-18-7) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. Its unique chemical structure and favorable biological properties make it an attractive target for medicinal chemists and pharmaceutical researchers. Ongoing research continues to explore its full potential and refine its use in clinical settings.